Cas no 2248329-18-0 (Pyrrolidine, 2-(2,3,5-trifluorophenyl)-, hydrochloride (1:1))

• Product Name: Pyrrolidine, 2-(2,3,5-trifluorophenyl)-, hydrochloride (1:1)
• CAS No: 2248329-18-0
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 5456598
• PubChem ID: 137935117
• Update Time: 2025-08-04

Pyrrolidine, 2-(2,3,5-trifluorophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-trifluorophenyl)pyrrolidine hydrochloride
• 2248329-18-0
• Z3400147375
• 2-(2,3,5-Trifluorophenyl)pyrrolidine;hydrochloride
• EN300-6498206
• Pyrrolidine, 2-(2,3,5-trifluorophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H10F3N.ClH/c11-6-4-7(9-2-1-3-14-9)10(13)8(12)5-6;/h4-5,9,14H,1-3H2;1H
• InChI Key： NYJHPMNXXUEVNP-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC(F)=CC(F)=C1F.[H]Cl

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Pyrrolidine, 2-(2,3,5-trifluorophenyl)-, hydrochloride (1:1)

Pyrrolidine, 2-(2,3,5-Trifluorophenyl)-, Hydrochloride (1:1) - A Comprehensive Overview

Pyrrolidine, a five-membered nitrogen-containing heterocyclic compound, has been a subject of extensive research due to its versatile applications in organic synthesis and pharmacology. Among various pyrrolidine derivatives, the compound Pyrrolidine, 2-(2,3,5-trifluorophenyl)-, hydrochloride (1:1), with the CAS number 2248329-18-0, has garnered significant attention for its unique chemical properties and potential therapeutic applications.

The structure of this compound comprises a pyrrolidine ring substituted with a trifluorophenyl group at the 2-position. The trifluorophenyl group introduces electronic and steric effects that significantly influence the compound's reactivity and stability. The hydrochloride salt form ensures optimal solubility and purity for various analytical and synthetic purposes. Recent studies have highlighted the importance of such fluorinated aromatic substituents in modulating pharmacokinetic properties and enhancing bioavailability.

One of the most promising applications of Pyrrolidine, 2-(2,3,5-trifluorophenyl)- lies in its role as an intermediate in drug discovery. Researchers have utilized this compound to synthesize bioactive molecules targeting various disease states. For instance, recent advancements in medicinal chemistry have demonstrated its utility in developing agents for neurodegenerative disorders and cancer therapy. The trifluorophenyl group's ability to enhance drug-target binding affinity has been particularly valuable in these contexts.

In addition to its pharmaceutical applications, Pyrrolidine derivatives are also explored in materials science for their potential as building blocks in polymer synthesis. The unique electronic properties of the trifluorophenyl-substituted pyrrolidine enable the creation of advanced materials with tailored mechanical and thermal characteristics. This dual functionality underscores the compound's versatility across multiple scientific disciplines.

From a synthetic standpoint, Pyrrolidine, 2-(2,3,5-trifluorophenyl)- can be prepared via several routes. One common method involves the nucleophilic substitution of an appropriately substituted aryl halide with pyrrolidine under palladium-catalyzed coupling conditions. This approach ensures high yields and excellent regioselectivity. Recent optimizations have focused on improving reaction efficiency and reducing environmental impact by employing eco-friendly solvents and catalysts.

The characterization of this compound typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's purity and structural integrity. High-resolution MS has been particularly instrumental in confirming the molecular formula and elucidating fragmentation patterns for structural elucidation.

In terms of safety considerations, Pyrrolidine derivatives are generally considered non-hazardous under normal handling conditions. However, appropriate precautions should be taken during synthesis and storage to ensure stability and prevent degradation. The hydrochloride salt form is particularly stable under ambient conditions, making it suitable for long-term storage.

The growing interest in fluorinated compounds across various industries has positioned Pyrrolidine, 2-(2,3,5-trifluorophenyl)- as a key player in modern chemical research. Its unique combination of electronic properties and structural flexibility makes it an invaluable tool for scientists seeking innovative solutions in drug discovery and materials science.

In conclusion, Pyrrolidine derivatives, particularly those with trifluorophenyl substituents like Pyrrolidine, 2-(2,3,5-trifluorophenyl)-, continue to expand their influence across diverse scientific domains. As research progresses, new applications for this versatile compound are expected to emerge, further solidifying its importance in contemporary chemistry.